Cas no 1345472-33-4 (3-(4-Fluoro-2-methoxyphenyl)phenylacetic acid)

• Product Name: 3-(4-Fluoro-2-methoxyphenyl)phenylacetic acid
• CAS No: 1345472-33-4
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• MDL: MFCD20441953
• CID: 2771100
• Update Time: 2025-06-15

3-(4-Fluoro-2-methoxyphenyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-fluoro-2-methoxyphenyl)phenyl]acetic acid
• 3-(4-Fluoro-2-methoxyphenyl)phenylacetic acid;
• 3-(4-Fluoro-2-methoxyphenyl)phenylacetic acid

• MDL： MFCD20441953
• Inchi： 1S/C15H13FO3/c1-19-14-9-12(16)5-6-13(14)11-4-2-3-10(7-11)8-15(17)18/h2-7,9H,8H2,1H3,(H,17,18)
• InChI Key： OHFMGGFDQXYOFT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C1=CC=CC(CC(=O)O)=C1

Computed Properties

• Exact Mass: 260.08500

Experimental Properties

• PSA: 46.53000
• LogP: 3.12840

Additional information on 3-(4-Fluoro-2-methoxyphenyl)phenylacetic acid

Comprehensive Overview of 3-(4-Fluoro-2-methoxyphenyl)phenylacetic acid (CAS No. 1345472-33-4): Properties, Applications, and Industry Relevance

3-(4-Fluoro-2-methoxyphenyl)phenylacetic acid (CAS No. 1345472-33-4) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. This phenylacetic acid derivative features a unique structural combination of methoxy and fluoro substituents, which enhances its bioactivity and metabolic stability. Recent studies highlight its role as a key intermediate in synthesizing non-steroidal anti-inflammatory drugs (NSAIDs) and targeted kinase inhibitors, aligning with the growing demand for precision medicine.

The compound's molecular structure (C₁₅H₁₃FO₃) offers excellent lipophilicity, making it valuable for optimizing drug delivery systems. Researchers are exploring its applications in cancer therapeutics, particularly in modulating COX-2 pathways—a hot topic in oncology research. Its fluorine atom contributes to improved membrane permeability, a property highly sought after in blood-brain barrier penetration studies.

From an industrial perspective, 1345472-33-4 has gained attention in green chemistry initiatives. Manufacturers are developing solvent-free synthesis routes to reduce environmental impact, responding to the global push for sustainable chemical production. Analytical data shows >98% purity in optimized processes, meeting stringent GMP standards for pharmaceutical intermediates.

Emerging applications include its use in bioconjugation for proteolysis-targeting chimeras (PROTACs)—a breakthrough technology in drug discovery. The compound's carboxylic acid group enables facile derivatization, allowing researchers to create structure-activity relationship (SAR) libraries. This versatility explains its rising popularity in high-throughput screening platforms.

Quality control protocols for 3-(4-Fluoro-2-methoxyphenyl)phenylacetic acid emphasize HPLC-UV and LC-MS characterization. Stability studies confirm excellent shelf-life under recommended storage conditions (-20°C in amber vials), addressing common concerns about fluorinated compound degradation. These features make it a reliable choice for long-term research projects.

Market analysts note increasing procurement of CAS 1345472-33-4 by contract research organizations (CROs), driven by its utility in fragment-based drug design. Patent landscapes reveal its incorporation in novel heterocyclic scaffolds, particularly for neurodegenerative disease targets. The compound's structure-property relationships are frequently discussed in medicinal chemistry forums, reflecting its interdisciplinary importance.

For formulation scientists, the compound's pH-dependent solubility (pKa ~4.2) enables tailored salt selection strategies. Recent computational modeling studies predict favorable ADMET profiles, reducing preclinical development risks. These attributes position it as a promising candidate for next-generation therapeutics addressing chronic inflammation and autoimmune disorders.